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Compound of Interest

Compound Name: Fmoc-NH-PEG12-CH2CH2COOH

Cat. No.: B3028363

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Fmoc-NH-PEG12-CH2CH2COOH, ensuring the safety of researchers, scientists, and
drug development professionals. By adhering to these guidelines, you can minimize risks and
maintain a safe laboratory environment.

Hazard Identification and Safety Data Summary

Fmoc-NH-PEG12-CH2CH2COOH is classified as a substance that can cause skin and serious
eye irritation[1]. It may also be harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[2]. The chemical, physical, and toxicological properties have not been thoroughly
investigated for all similar compounds, warranting a cautious approach[3].

Key Safety Information:
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Property

Value

Source

GHS Classification

Skin corrosion/irritation
(Category 2), Serious eye
damage/eye irritation
(Category 2A), Acute toxicity,
Oral (Category 4), Acute
aguatic toxicity (Category 1),
Chronic aquatic toxicity

(Category 1)

[1](2]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H302: Harmful if
swallowed, H410: Very toxic to

aquatic life with long lasting

[1](2]

effects
Signal Word Warning [1]
Molecular Formula C42H65N016 [1114]
Molecular Weight 839.97 g/mol [1]

Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following personal protective equipment
iIs mandatory when handling Fmoc-NH-PEG12-CH2CH2COOH and associated reagents.

o Hand Protection: Wear chemically resistant, powder-free gloves such as nitrile or

neoprene[5][6]. Double gloving is recommended, especially when handling hazardous

drugs[5]. Always inspect gloves for any signs of degradation or puncture before use and

change them immediately if contact with the chemical occurs|[7].

e Eye and Face Protection: Use chemical safety goggles that meet the ANSI Z.87.1 1989

standard[7]. In situations with a risk of splashing or aerosol generation, a face shield worn

over safety goggles is required[5][7][8].
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o Skin and Body Protection: A disposable, polyethylene-coated polypropylene gown or a clean
laboratory coat that is buttoned and fits properly should be worn to cover as much skin as
possible[5][7]. Ensure that long pants and closed-toe, closed-heel shoes are worn[7].

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols[1][3]. If a fume hood is not feasible or when
handling large quantities, a respirator (such as an N95 or higher) may be necessary[7][8].

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Fmoc-NH-PEG12-
CH2CH2COOH from receipt to use in experimental protocols.

3.1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

« Store the compound in a cool, dry, and well-ventilated area away from strong oxidizing
agents[3].

o Ensure the container is tightly sealed.
3.2. Preparation and Use:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work
area within a certified chemical fume hood.

» Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to minimize dust inhalation.

» Dissolving: If dissolving the compound, add the solvent slowly to the solid to avoid splashing.
Common solvents for Fmoc deprotection, such as dimethylformamide (DMF), should be
handled with care due to their own associated hazards[9].

o Reaction: The Fmoc group is typically removed using a mild base like piperidine[9][10]. This
process should be carried out in a closed system or within a fume hood.
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» Post-Reaction: After the reaction is complete, proceed with the appropriate workup and
purification steps, maintaining all PPE.

3.3. Spill Management:

In case of a spill, evacuate the immediate area.
o Prevent further leakage or spillage if it is safe to do so[1].

o Absorb the spill with an inert material such as vermiculite, dry sand, or earth, and place it in a
designated chemical waste container[1][3].

o Decontaminate the spill area and any affected equipment by scrubbing with a suitable
solvent like alcohol[1].

e Do not flush the chemical down the drain[1][3].

Disposal Plan

Proper disposal of Fmoc-NH-PEG12-CH2CH2COOH and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste: Dispose of the compound and any contaminated materials (e.g., gloves,
absorbent material) in a designated, labeled hazardous waste container. The container
should be sent to an approved waste disposal plant[2].

» Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and disposed of as hazardous waste.

» Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Fmoc-NH-PEG12-
CH2CH2COOH in a laboratory setting.
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Caption: Workflow for handling Fmoc-NH-PEG12-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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